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Compound of Interest

Compound Name: 4-Amino-2-fluorobenzotrifluoride

Cat. No.: B1270791

An In-depth Technical Guide to 4-Amino-2-fluorobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-2-
fluorobenzotrifluoride, a key chemical intermediate in the pharmaceutical and agrochemical
industries. This document outlines its chemical properties, molecular formula, and a
generalized synthetic approach.

Core Compound Data

4-Amino-2-fluorobenzotrifluoride, also known as 3-Fluoro-4-(trifluoromethyl)aniline, is a
substituted aniline that serves as a versatile building block in organic synthesis.[1][2] Its
fluorinated structure imparts desirable properties for the development of bioactive molecules.[1]

[2]

Physicochemical Properties

A summary of the key quantitative data for 4-Amino-2-fluorobenzotrifluoride is presented in
the table below.
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Value

Molecular Formula

C7HsFaN

Molecular Weight 179.12 g/mol [1][2]
Melting Point 54 - 58 °C[1]
Boiling Point 203.8 °C[2]
White to light yellow to light orange
Appearance
powder/crystal[1]
Purity =>98% (GCO)[1]
CAS Number 69411-68-3[1][2]

Molecular Structure

The structure of 4-Amino-2-fluorobenzotrifluoride is characterized by a benzene ring

substituted with an amino group, a fluorine atom, and a trifluoromethyl group.
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Molecular Structure of 4-Amino-2-fluorobenzotrifluoride
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Click to download full resolution via product page
Caption: Molecular structure of 4-Amino-2-fluorobenzotrifluoride.

Synthesis Overview

While specific, detailed experimental protocols for the synthesis of 4-Amino-2-
fluorobenzotrifluoride are proprietary and not readily available in the public domain, a general
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synthetic route can be conceptualized based on established organic chemistry principles and
analogous transformations. A plausible synthetic pathway would involve the introduction of the
amino, fluoro, and trifluoromethyl groups onto a benzene ring through a series of regioselective
reactions.

A generalized workflow for the synthesis is outlined below. This is a hypothetical pathway and
would require optimization of reagents and reaction conditions.
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Caption: Generalized synthetic workflow for 4-Amino-2-fluorobenzotrifluoride.

Applications in Research and Development

4-Amino-2-fluorobenzotrifluoride is a crucial intermediate in the synthesis of Active
Pharmaceutical Ingredients (APIs) and agrochemicals.[1][2] The presence of both a fluorine
atom and a trifluoromethyl group can significantly enhance the metabolic stability and
lipophilicity of the final product, which are desirable characteristics in drug design.[1] Its primary
utility lies in providing a foundational structure that can be further modified to create more
complex molecules with specific biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1270791#4-amino-2-fluorobenzotrifluoride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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